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Compound of Interest

Compound Name: ATP-Red 1

Cat. No.: B560525

Technical Support Center: ATP-Red 1 Staining

This technical support center provides troubleshooting guidance and frequently asked
questions (FAQs) for researchers, scientists, and drug development professionals working with
ATP-Red 1 staining. The information is presented in a question-and-answer format to directly
address specific issues that may be encountered during experiments.

Frequently Asked Questions (FAQSs)

Q1: What is ATP-Red 1 and how does it work?

ATP-Red 1 is a fluorescent probe with good membrane permeability that is used to selectively
and rapidly detect intracellular ATP concentrations in living cells.[1][2] The probe is designed to
be non-fluorescent in its closed-ring state. In the presence of ATP, the probe undergoes a
conformational change, opening the ring structure and resulting in a significant increase in
fluorescence. This interaction is believed to involve a multi-site binding mechanism with the
amine, phosphate, and ribose groups of the ATP molecule.[3][4] ATP-Red 1 predominantly
localizes within the mitochondria, likely due to the high concentration of ATP in this organelle.[5]

Diagram: Mechanism of ATP-Red 1 Fluorescence

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b560525?utm_src=pdf-interest
https://www.benchchem.com/product/b560525?utm_src=pdf-body
https://www.benchchem.com/product/b560525?utm_src=pdf-body
https://www.benchchem.com/product/b560525?utm_src=pdf-body
https://www.targetmol.com/compound/atp-red%201
https://taiclone.com/product/157837/atp-red-1
https://www.researchgate.net/figure/A-Fluorescence-response-of-ATP-Red-1-to-various-biomolecules-Analytes-5-mM-1_fig4_287211714
https://www.sigmaaldrich.com/CH/en/deepweb/assets/sigmaaldrich/product/documents/686/770/sct045ds.pdf
https://www.benchchem.com/product/b560525?utm_src=pdf-body
https://www.researchgate.net/figure/A-Fluorescence-images-of-ATP-Red-1-5-mM-20-min-stained-live-OSCC-cells-in-the_fig2_287211714
https://www.benchchem.com/product/b560525?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Low Fluorescence State

ATP-Red 1 (Closed Ring) o High Fluorescence State
Non-fluorescent Binding

ATP-Red 1-ATP Complex (Open Ring)
Fluorescent

== _ Dissociation

~
~
———

Intracellular ATP

Weak/No Signal Observed

Probe Viability & Preparation

robe OK

Cellular Health & ATP Levels

ells Healthy

Staining Protocol Optimization

rotocol Optimized

Gmaging System Settings)

Settings Correct

Signal Improved

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b560525?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

4/4

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

